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Compound of Interest

Compound Name: 2-Chloro-5-methylpyridin-4-amine

Cat. No.: B1314158

An In-depth Technical Guide to the Safety and Handling of 2-Chloro-5-methylpyridin-4-amine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
2-Chloro-5-methylpyridin-4-amine (CAS No: 79055-62-2). The information is compiled from
safety data sheets and chemical databases to ensure a high standard of safety in a laboratory
and research environment.

Hazard Identification and Classification

2-Chloro-5-methylpyridin-4-amine is classified as a hazardous substance. The following
tables summarize its GHS classification and associated hazard statements. It is crucial to
understand these hazards before handling the compound.

Table 1: GHS Hazard Classification
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Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 1

Specific target organ toxicity, single exposure;
i L Category 3
Respiratory tract irritation

Note: GHS classification may vary between suppliers.[1]

Table 2: Hazard Statements and Pictograms

Code Statement Pictogram
H302 Harmful if swallowed

H312 Harmful in contact with skin

H332 Harmful if inhaled

H315 Causes skin irritation

H318 Causes serious eye damage

H335 May cause respiratory irritation

Source: Aggregated GHS information.[1][2]

Precautionary Measures and Personal Protective
Equipment (PPE)

Strict adherence to precautionary measures is essential to minimize risk.

Table 3: Precautionary Statements
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Code Precautionary Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapours/spray.[3]
264 Wash hands and any exposed skin thoroughly
after handling.[3][4]
Do not eat, drink or smoke when using this
P270
product.[3][5]
Use only outdoors or in a well-ventilated area.[2]
P271
[3]
5280 Wear protective gloves/protective clothing/eye
protection/face protection.[2][3][5]
IF SWALLOWED: Call a POISON CENTER or
P301+P312 o
doctor/physician if you feel unwell.[3]
P302+P352 IF ON SKIN: Wash with plenty of water/...[5]
IF INHALED: Remove person to fresh air and
P304+P340 )
keep comfortable for breathing.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
Immediately call a POISON CENTER or
P310 o
doctor/physician.
Store in a well-ventilated place. Keep container
P403+P233 )
tightly closed.
Dispose of contents/container to an approved
P501

waste disposal plant.[5]

Table 4: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield.[6]

Protects against splashes and

airborne particles.[7]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).[6][8]

Provides a barrier against skin

contact.[7]

Skin and Body Protection

Laboratory coat, worn over full-
length clothing.[6][8]

Prevents contamination of

personal clothing.[7]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator if exposure limits are
exceeded or if irritation or other

symptoms are experienced.[4]

Recommended when handling
the powder outside of a fume
hood or if aerosolization is

possible.[7]

Safe Handling and Storage Workflow

A systematic approach to handling and storage is critical for safety. The following diagram

outlines a logical workflow for the safe management of 2-Chloro-5-methylpyridin-4-amine in

a laboratory setting.
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Safe handling workflow for 2-Chloro-5-methylpyridin-4-amine.
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First Aid Measures

In the event of exposure, immediate action is required.

Table 5: First Aid Procedures

Exposure Route

Procedure

Inhalation

Remove to fresh air. If breathing is difficult, give
oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.

[8]

Skin Contact

Immediately wash skin with copious amounts of
soap and water for at least 15 minutes while
removing contaminated clothing and shoes.[8]

Seek medical attention if irritation persists.[8]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally.[6] Seek immediate medical
attention.[6][8]

Ingestion

Wash out mouth with copious amounts of water
for at least 15 minutes.[8] Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[6][8]

Fire-Fighting and Accidental Release Measures

Fire-Fighting:

o Suitable Extinguishing Media: Use dry powder or carbon dioxide extinguishers.[8]

» Protective Equipment: Wear self-contained breathing apparatus and protective clothing.[8]

e Hazardous Combustion Products: May include carbon monoxide, nitrogen oxides, and

hydrogen chloride.[8]
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Accidental Release:

Personal Precautions: Wear appropriate PPE, including a respirator, gloves, and eye
protection.[8]

Containment: Mix with sand or a similar inert absorbent material.[8]

Cleanup: Sweep up the mixture and place it in a tightly closed container for disposal.[8]

Environmental Precautions: Do not allow the material to enter drains or water courses.[8]

Toxicological and Ecological Information

Detailed toxicological and ecological studies for 2-Chloro-5-methylpyridin-4-amine are not
extensively available in the public domain. However, the GHS classification indicates significant
potential for harm to human health.

Ecological Information:
o Harmful to aquatic life with long-lasting effects.[4]

e Avoid release to the environment.[4][5]

Experimental Protocols

Specific, detailed experimental protocols for the handling and use of 2-Chloro-5-
methylpyridin-4-amine are not provided in publicly available safety data sheets. Researchers
and scientists must develop their own standard operating procedures (SOPs) based on the
safety information provided in this guide and the specific requirements of their experimental
design. These SOPs should be reviewed and approved by the relevant institutional safety
committee.

General Experimental Handling Principles:

 All manipulations of solid 2-Chloro-5-methylpyridin-4-amine should be conducted within a
certified chemical fume hood to minimize inhalation exposure.[6][8]

o Use dedicated and clearly labeled glassware and equipment.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.chemsrc.com/en/cas/79055-62-2_768452.html
https://www.chemsrc.com/en/cas/79055-62-2_768452.html
https://www.chemsrc.com/en/cas/79055-62-2_768452.html
https://www.chemsrc.com/en/cas/79055-62-2_768452.html
https://www.benchchem.com/product/b1314158?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC344030050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC344030050&countryCode=US&language=en
https://www.echemi.com/sds/2-chloro-5-methylpyridine-pd180521132303.html
https://www.benchchem.com/product/b1314158?utm_src=pdf-body
https://www.benchchem.com/product/b1314158?utm_src=pdf-body
https://www.benchchem.com/product/b1314158?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Pyridin_4_ol.pdf
https://www.chemsrc.com/en/cas/79055-62-2_768452.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e When preparing solutions, add the solid to the solvent slowly to avoid splashing.

o Keep all containers tightly closed when not in use.

Disposal Considerations

All waste containing 2-Chloro-5-methylpyridin-4-amine must be treated as hazardous waste.

[7]
o Solid Waste: Collect in a dedicated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Collect all liquid waste in a dedicated, sealed, and clearly labeled hazardous
waste container.[7] Do not mix with other waste streams unless compatibility has been
confirmed.[7]

» Disposal must be carried out by a licensed disposal authority, in accordance with national
and regional regulations.[8]

This guide is intended to provide a thorough overview of the safety and handling of 2-Chloro-5-
methylpyridin-4-amine. It is not a substitute for a comprehensive risk assessment and the
development of specific standard operating procedures for your laboratory and experimental
protocols. Always consult the most recent Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Chloro-5-methylpyridin-4-amine safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1314158#2-chloro-5-methylpyridin-4-amine-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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